Cas no 119472-66-1 (4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate)

• Product Name: 4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate
• CAS No: 119472-66-1
• MF: C₈H₁₁F₃O₃S
• MW: 244.231352090836
• CID: 3039014
• PubChem ID: 14195890
• Update Time: 2024-03-01

4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate
• 4-methylcyclohexenyl triflate; 4-methyl-1-cyclohexen-1-yl trifluoromethanesulfonate; 4-methyl-cyclohex-1-enyl trifluoromethanesulfonate
• 4-Methyl-1-cyclohexen-1-yl trifluoromethanesulfonate
• WLZ3137
• 4-Methyl-1-cyclohexenyl Trifluoromethanesulfonate
• SCHEMBL5234275
• SY300515
• 119472-66-1

• Inchi： 1S/C8H11F3O3S/c1-6-2-4-7(5-3-6)14-15(12,13)8(9,10)11/h4,6H,2-3,5H2,1H3
• InChI Key： PXUKYBBJDOSNMG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCC(C)CC1

Computed Properties

• Exact Mass: 244.03800
• Monoisotopic Mass: 244.03809987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.63730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives